Antimony trichloride

Catalog No.
S570131
CAS No.
10025-91-9
M.F
Cl3Sb
M. Wt
228.11 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Antimony trichloride

CAS Number

10025-91-9

Product Name

Antimony trichloride

IUPAC Name

antimony(3+);trichloride

Molecular Formula

Cl3Sb

Molecular Weight

228.11 g/mol

InChI

InChI=1S/3ClH.Sb/h3*1H;/q;;;+3/p-3

InChI Key

FAPDDOBMIUGHIN-UHFFFAOYSA-K

SMILES

Cl[Sb](Cl)Cl

Solubility

In water, 987 g/100 g water at 25 °C
Soluble in acid, ethanol, benzene, acetone
Soluble in alcohol, chloroform (about 22%), benzene, acetone, carbon disulfide, dioxane, carbon tetrachloride (1.1 molar), ether
Insoluble in pyridine, quinoline, other organic bases
1 gram dissolves in 10.1 mL water at 25 °C. ... Considerably more soluble in HCl
Solubility in water, g/100ml at 25 °C: 10

Synonyms

antimony trichloride

Canonical SMILES

[Cl-].[Cl-].[Cl-].[Sb+3]

Lewis Acid Catalyst:

Antimony trichloride is a versatile Lewis acid catalyst due to its vacant p-orbital, readily accepting electron pairs from Lewis bases. This property makes it valuable in various organic reactions, including:

  • Friedel-Crafts reactions for acylation and alkylation of aromatic rings
  • Condensation reactions for the formation of C-C and C-N bonds
  • Polymerization reactions for the synthesis of specific polymers like polyesters and polyamides

Precursor for Other Antimony Compounds:

Antimony trichloride serves as a vital starting material for the synthesis of various other antimony compounds, including:

  • Antimony pentachloride (SbCl₅): Employed in the halogenation of organic compounds and as a Lewis acid catalyst
  • Antimony trioxide (Sb₂O₃): Used as a flame retardant in textiles, plastics, and rubber
  • Antimony trisulfide (Sb₂S₃): Employed in the production of ceramics, pyrotechnics, and semiconductors

Analytical Chemistry:

Antimony trichloride finds application in analytical chemistry for:

  • Gravimetric analysis: Precipitating specific metal ions as insoluble antimony chlorides for quantitative determination
  • Detection of specific organic functional groups: Reacting with certain functional groups to form identifiable products

Other Research Applications:

Beyond the aforementioned applications, antimony trichloride is also being explored in:

  • Flame retardant research for developing novel, eco-friendly flame retardant materials
  • Studies on the potential use of antimony compounds in photovoltaics and energy storage devices

Origin and Significance:

Antimony trichloride is a naturally occurring compound found in volcanic sublimates []. It has been known since ancient times and was used in alchemy and medicine. In scientific research, antimony trichloride finds applications in various fields, including:

  • Organic synthesis: As a Lewis acid catalyst in Friedel-Crafts reactions, polymerization, and other organic transformations [].
  • Analytical chemistry: As a reagent for detecting vitamin A and related carotenoids in the Carr-Price test [].
  • Fire retardancy: As a component in fireproofing textiles [].

Molecular Structure Analysis

The SbCl₃ molecule adopts a trigonal pyramidal geometry, with antimony (Sb) at the center and three chlorine (Cl) atoms bonded to it in a trigonal planar fashion with a lone pair occupying the fourth position around the central Sb atom. This structure results in a polar molecule due to the difference in electronegativity between Sb and Cl.


Chemical Reactions Analysis

Synthesis:

Antimony trichloride can be synthesized by the direct reaction of antimony with chlorine gas at elevated temperatures [].

Sb (s) + 3/2 Cl₂ (g) → SbCl₃ (l)

Decomposition:

SbCl₃ decomposes upon heating to release toxic fumes of chlorine and antimony oxides.

2SbCl₃ (l) → SbCl₅ (g) + Sb (s)

Other Reactions:

  • Hydrolysis: SbCl₃ reacts vigorously with water to form antimony oxychloride and hydrochloric acid [].

SbCl₃ (l) + H₂O (l) → SbOCl (s) + 2HCl (aq)

  • Lewis acid-base reactions: SbCl₃ acts as a Lewis acid due to the empty orbital on the Sb atom, accepting electron pairs from Lewis bases [].

Physical and Chemical Properties

  • Formula: SbCl₃
  • Molar mass: 228.13 g/mol []
  • Melting point: 73.4 °C []
  • Boiling point: 220.3 °C []
  • Density: 3.14 g/cm³ []
  • Solubility: Soluble in organic solvents like ethanol and chloroform; reacts with water [].
  • Stability: Hygroscopic (absorbs moisture from the air) [].

Antimony trichloride is a corrosive and toxic compound. Exposure can occur through inhalation, ingestion, or skin contact [].

  • Toxicity: Inhalation can cause irritation and inflammation of the respiratory tract, potentially leading to lung edema. Ingestion can cause severe gastrointestinal distress and organ damage []. Chronic exposure can affect the liver, heart, and kidneys [].
  • Flammability: Not flammable but decomposes upon heating to release toxic fumes.
  • Reactivity: Reacts with water to release hydrochloric acid, a corrosive gas [].

Safety Precautions:

  • Handle with appropriate personal protective equipment (PPE) including gloves, goggles, and respiratory protection [].
  • Work in a well-ventilated area.
  • Wash hands thoroughly after handling.
  • Store in a cool, dry, and well-sealed container.

Physical Description

Antimony trichloride is a colorless crystalline solid. It is shipped as a solid or liquid solution. It is decomposed slowly by water to hydrochloric acid and antimony oxychloride. Antimony oxychloride is soluble in hydrochloric acid but insoluble in water. It is corrosive to metals and tissue.
COLOURLESS HYGROSCOPIC CRYSTALS WITH PUNGENT ODOUR.

Color/Form

Colorless orthorhombic crystals
Orhtorhombic, deliquescent needles from carbon disulfide or by sublimation at 100 °C
Colorless, transparent crystalline mass
Yellow semi-solid mass

Hydrogen Bond Acceptor Count

3

Exact Mass

225.81037 g/mol

Monoisotopic Mass

225.81037 g/mol

Boiling Point

433 °F at 760 mm Hg (USCG, 1999)
220.3 °C
223.5 °C

Heavy Atom Count

4

Density

3.14 at 68 °F (USCG, 1999)
3.14 g/cu cm
3.14 g/cm³

Odor

Acrid pugent odor
Sharp, unpleasant

Melting Point

163 °F (USCG, 1999)
73.4 °C
73 °C

UNII

J281401KK3

GHS Hazard Statements

H314: Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H411: Toxic to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard]

Therapeutic Uses

(VET): Escharotic, dehorning agent (calves, goats).
(VET): Formerly used as a dressing for foot-rot in dogs.
(VET): Formerly used as a caustic in the treatment of cancer of the foot in the horse and of footrot in sheep.
(Vet): antimony trichloride is a constituent of certain dehorning prepn such as collodion of antimony trichloride.

Vapor Pressure

1 mm Hg at 49.2 °C (sublimes)
Vapor pressure, Pa at 49 °C: 133

Pictograms

Environmental Hazard

Corrosive;Environmental Hazard

Other CAS

10025-91-9

Metabolism Metabolites

Antimony is widely distributed throughout the body. The hair and skin contain the highest levels of antimony. The adrenal glands, lung, large intestine, trachea, cerebellum, and kidneys also contain relatively high levels of antimony. Blood is the main vehicle for the transport of absorbed antimony to various tissue compartments of the body. Antimony is a metal and, therefore, does not undergo catabolism. Antimony can covalently interact with sulfhydryl groups and phosphate, as well as numerous reversible binding interactions with endogenous ligands (e.g., proteins). It is not known if these interactions are toxicologically significant. Antimony is excreted via the urine and feces. Some of the fecal antimony may represent unabsorbed antimony that is cleared from the lung via mucociliary action into the esophagus to the gastrointestinal tract. (L741)

Associated Chemicals

Antimony ion (3+);23713-48-6

Wikipedia

Antimony(III) chloride

Biological Half Life

Inhalation exposure of rats to trivalent (124)antimony chloride showed atypical, rapid loss from lung with somewhat longer biologic half-life (100 days) in that organ after Day 20.

Use Classification

Fire Hazards -> Corrosives, Reactive - 1st degree

Methods of Manufacturing

Prepared from the elements ... .
Interaction of chlorine and antimony or by dissolving antimony sulfide in hydrochloric acid.
Antimony trichloride may be prepared by chlorination of antimony metal, Sb2O3, or Sb2S3, or by reaction of Sb2O3 with concentrated HCl.
Although manufacture from antimony metal and chlorine is expensive, it is feasible on a small scale. The best procedure is to react chlorine with antimony metal in liquid antimony trichloride or concentrated hydrochloric acid. In the first case the temperature can be as high as 200 °C. Equally good results are obtained by dissolving antimony oxides in hot, concentrated hydrochloric acid. Distillation of the crude product or its solution in strong hydrochloric acid in the presence of some metallic antimony or iron (to reduce antimony (V) and iron(III) compounds) then yields pure antimony trichloride.

General Manufacturing Information

Stibine, trichloro-: ACTIVE
Antimony can be trivalent or pentavalent in compounds. Both exist in antimony(IV) oxide, Sb2O4, and presumably in the deep violet haloantimonates (IV), such as Cs2(SbCl6). The pentavalent compounds, as well as most of the trivalent ones, are hydrolyzed by water to form antimony salts, e.g., SbOCl, and hydrated oxides. The only halides of antimony that have any industrial significance are the chlorides and fluorides. /Antimony compounds/

Storage Conditions

Keep container tightly closed in a dry and well-ventilated place. Store under inert gas. Moisture sensitive. Reacts violently with water. Keep in a dry place. Storage class (TRGS 510): Non-combustible, corrosive hazardous materials.

Stability Shelf Life

Stable under recommended storage conditions.

Dates

Modify: 2023-08-15

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